Cas no 629615-34-5 (3,6,10,14,16-Pentahydroxy-1(5)-grayanotoxen-2-one; (3β,6β,10α,14β,16α)-form)

• Product Name: 3,6,10,14,16-Pentahydroxy-1(5)-grayanotoxen-2-one; (3β,6β,10α,14β,16α)-form
• CAS No: 629615-34-5
• MF: C₂₀H₃₀O₆
• MW: 366.448606967926
• CID: 6717482
• Update Time: 2024-03-03

3,6,10,14,16-Pentahydroxy-1(5)-grayanotoxen-2-one; (3β,6β,10α,14β,16α)-form Chemical and Physical Properties

Names and Identifiers

• (+)-Rhodomollein XX
• 3,6,10,14,16-Pentahydroxy-1(5)-grayanotoxen-2-one; (3β,6β,10α,14β,16α)-form

• Inchi： 1S/C20H30O6/c1-17(2)12-10(21)7-20-8-18(3,25)9(15(20)23)5-6-11(20)19(4,26)13(12)14(22)16(17)24/h9-11,15-16,21,23-26H,5-8H2,1-4H3
• InChI Key： CMJLLGZLKCKAQS-UHFFFAOYSA-N
• SMILES： CC1(C2C(C3(C(CC2)C(O)(C)C2C(C(C(C=2C(O)C3)(C)C)O)=O)C1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• XLogP3: -0.787

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids